Cas no 1249041-52-8 (methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1249041-52-8
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6295498
• PubChem ID: 61923989
• Update Time: 2025-05-28

methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate
• 1249041-52-8
• AKOS011197917
• EN300-1123204

• Inchi： 1S/C10H17N3O2/c1-4-11-9(10(14)15-3)7-13-6-8(2)5-12-13/h5-6,9,11H,4,7H2,1-3H3
• InChI Key： AGENNBSCZKRQCU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=C(C)C=N1)NCC)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate

Research Briefing on Methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate (CAS: 1249041-52-8)

Methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate (CAS: 1249041-52-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and propanoate moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The purpose of this research briefing is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the ethylamino and 4-methyl-1H-pyrazol-1-yl groups, contribute to its ability to interact with specific biological targets. For instance, research has demonstrated its role as a precursor in the development of kinase inhibitors, which are crucial for targeting signaling pathways involved in cancer and inflammatory diseases. The compound's ability to form stable interactions with ATP-binding sites of kinases has been a focal point of recent investigations.

In terms of synthesis, recent advancements have optimized the production of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate, with a focus on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that employs catalytic asymmetric hydrogenation to achieve high enantiomeric purity. This method not only enhances the compound's applicability in chiral drug development but also reduces the environmental impact of its production. Furthermore, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structural integrity and purity.

The biological activity of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate has been explored in various in vitro and in vivo models. Preliminary results indicate its potential as an anti-inflammatory agent, with studies showing significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its role in modulating GABAergic neurotransmission has been investigated, suggesting possible applications in neurological disorders. However, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In conclusion, methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)propanoate (CAS: 1249041-52-8) represents a promising candidate for drug development, with its versatile chemical structure and broad biological activity. Ongoing research aims to explore its potential in targeted therapies and to address challenges related to its pharmacokinetics and toxicity. This briefing underscores the importance of continued investigation into this compound to unlock its full therapeutic potential.